Cas no 181585-88-6 (1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile)

1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile structure
181585-88-6 structure
Product Name:1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile
CAS No:181585-88-6
MF:C4H2N4O3
MW:154.083679676056
CID:113690
PubChem ID:15329744
Update Time:2025-04-18

1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile, 1-hydroxy-3-nitro-
    • 181585-88-6
    • 1-hydroxy-3-nitropyrazole-4-carbonitrile
    • Inchi: 1S/C4H2N4O3/c5-1-3-2-7(9)6-4(3)8(10)11/h2,9H
    • InChI Key: IOBAVEAHFCCXFA-UHFFFAOYSA-N
    • SMILES: ON1C=C(C#N)C([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 154.01276
  • Monoisotopic Mass: 154.01268994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 104.98
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